Cas no 488-17-5 (3-Methylcatechol)

3-Methylcatechol structure
3-Methylcatechol structure
Product name:3-Methylcatechol
CAS No:488-17-5
MF:C7H8O2
MW:124.1372
MDL:MFCD00016435
CID:37729
PubChem ID:340

3-Methylcatechol Chemical and Physical Properties

Names and Identifiers

    • 3-Methylbenzene-1,2-diol
    • 3-Methylcatechol
    • METHYLCATECHOL, 3-(RG)
    • 1,2-Dihydroxy-3-methylbenzene
    • 2,3-Dihydroxytoluene
    • 2,3-Toluenediol
    • 2,3-Toluenediol-d3
    • 3-methyl-pyrocatecho
    • 3-Methylpyrocatechol
    • Catechol,3-methyl
    • Dihydroxytoluene
    • METHYLCATECHOL,3
    • [ "" ]
    • 1,2-Benzenediol, 3-methyl-
    • Pyrocatechol, 3-methyl-
    • Catechol, 3-methyl-
    • 3-Methyl-1,2-benzenediol
    • 3-Methyl-1,2-dihydroxybenzene
    • 3-METHYL CATECHOL
    • 3-METHYL-BENZENE-1,2-DIOL
    • 0HUZ4Q9R8C
    • PGSWEKYNAOWQDF-UHFFFAOYSA-N
    • 2, 3-Toluenediol
    • PubChem17861
    • 3-Methylcatecho
    • NSC-66523
    • HY-W012815
    • NSC66523
    • (S)-3-AMINO-5,5-DIMETHYLHEXANOICACID
    • 2,3-Dihydroxytoluene; 3-Methylbenzene-1,2-diol;3-Methylbenzene-1,2-diol
    • BRN 0774602
    • SCHEMBL10526382
    • BDBM50548725
    • FT-0612043
    • SY034740
    • CHEBI:18404
    • EN300-16625
    • A827610
    • M0184
    • 2-Hydroxy-3-methylphenol
    • 1, 2-Dihydroxy-3-methylbenzene
    • InChI=1/C7H8O2/c1-5-3-2-4-6(8)7(5)9/h2-4,8-9H,1H
    • 4-06-00-05860 (Beilstein Handbook Reference)
    • AC-22587
    • NS00031826
    • C02923
    • Z56347229
    • AI3-61047
    • AM808211
    • Q15303191
    • NSC 66523-d3
    • bmse000334
    • UNII-0HUZ4Q9R8C
    • MFCD00016435
    • 3-Methylcatechol, 98%
    • 3-Methyl-1, 2-dihydroxybenzene
    • NSC 66523
    • DB03454
    • FT-0671610
    • F0001-1277
    • 488-17-5
    • CHEMBL1173328
    • 3-methyl-1,2-dihydroxy benzene
    • DTXSID9060071
    • W-106038
    • STR09012
    • WLN: QR BQ C1
    • CS-W013531
    • HMS1789D12
    • EINECS 207-672-6
    • PD007518
    • AKOS000121356
    • SCHEMBL67369
    • DB-028549
    • 1,2-Dihydroxy-3-methylbenzene; 2,3-Dihydroxytoluene; 2,3-Toulenediol; 3-Methyl-1,2-benzenediol; 3-Methylpyrocatechol
    • MDL: MFCD00016435
    • Inchi: 1S/C7H8O2/c1-5-3-2-4-6(8)7(5)9/h2-4,8-9H,1H3
    • InChI Key: PGSWEKYNAOWQDF-UHFFFAOYSA-N
    • SMILES: O([H])C1C(=C([H])C([H])=C([H])C=1C([H])([H])[H])O[H]
    • BRN: 0774602

Computed Properties

  • Exact Mass: 124.052429g/mol
  • Surface Charge: 0
  • XLogP3: 1.8
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 124.052429g/mol
  • Monoisotopic Mass: 124.052429g/mol
  • Topological Polar Surface Area: 40.5Ų
  • Heavy Atom Count: 9
  • Complexity: 92.9
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • Tautomer Count: 19
  • Surface Charge: 0

Experimental Properties

  • Atmospheric OH Rate Constant: 2.05e-10 cm3/molecule*sec
  • Color/Form: Oil
  • Density: 1.1006 (rough estimate)
  • Melting Point: 64.0 to 68.0 deg-C
  • Boiling Point: 125°C/11mmHg(lit.)
  • Flash Point: 140 ºC
  • Refractive Index: 1.5286 (estimate)
  • Water Partition Coefficient: dissolution
  • PSA: 40.46000
  • LogP: 1.40620
  • Sensitiveness: Sensitive to light and air
  • Solubility: Slightly soluble in water

3-Methylcatechol Security Information

  • Symbol: GHS06
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H301,H311,H332,H315,H319,H335
  • Warning Statement: P261,P301
    P310,P305
    P351
    P338,P361,P405,P501a
  • Hazardous Material transportation number:2811
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S37/39
  • RTECS:UX1910000
  • Hazardous Material Identification: Xi
  • Storage Condition:2-8°C
  • Packing Group:III
  • Risk Phrases:R36/37/38
  • HazardClass:6.1(b)
  • PackingGroup:III
  • Packing Group:III
  • TSCA:Yes
  • Hazard Level:6.1(b)
  • Safety Term:6.1(b)

3-Methylcatechol Customs Data

  • HS CODE:2907299090
  • Customs Data:

    China Customs Code:

    2907299090

    Overview:

    2907299090 Other polyphenols,Phenolic alcohol.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2907299090 polyphenols; phenol-alcohols.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

3-Methylcatechol Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Alichem
A014002882-1g
2,3-Dihydroxytoluene
488-17-5 97%
1g
$1534.70 2023-09-01
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R015140-25g
3-Methylcatechol
488-17-5 98%
25g
¥534 2024-05-23
Enamine
EN300-16625-2.5g
3-methylbenzene-1,2-diol
488-17-5 95%
2.5g
$36.0 2023-07-09
eNovation Chemicals LLC
D595292-500g
3-Methylcatechol
488-17-5 97%
500g
$1200 2024-06-05
SHENG KE LU SI SHENG WU JI SHU
sc-266749-25g
3-Methylcatechol,
488-17-5 ≥98%
25g
¥955.00 2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M48180-25g
3-Methylbenzene-1,2-diol
488-17-5
25g
¥446.0 2021-09-08
TRC
M290505-10g
3-Methyl-1,2-benzenediol
488-17-5
10g
$148.00 2023-05-18
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M124478-25g
3-Methylcatechol
488-17-5 ≥98%
25g
¥600.90 2023-09-02
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M48180-100g
3-Methylbenzene-1,2-diol
488-17-5
100g
¥1686.0 2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M48180-5g
3-Methylbenzene-1,2-diol
488-17-5
5g
¥106.0 2021-09-08

3-Methylcatechol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:488-17-5)3-Methylcatechol
Order Number:A827610
Stock Status:in Stock/in Stock
Quantity:100g/500g
Purity:99%/99%
Pricing Information Last Updated:Monday, 2 September 2024 16:11
Price ($):266.0/942.0
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:488-17-5)3-Methylcatechol
Order Number:1692819
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Friday, 18 April 2025 17:02
Price ($):discuss personally

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